2,4-Dichloro-5-methylbenzotrifluoride
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to 2,4-Dichloro-5-methylbenzotrifluoride often involves halogenation reactions, where different halogen atoms are introduced into the benzene ring. For example, the synthesis of 4-chloro-2,5-difluorobenzoic acid demonstrates a method that could be adapted for synthesizing related compounds. This process utilizes Sandmeyer reaction, bromination, and Grignard reaction, achieving a product with high purity under optimized conditions (Zhao Hao-yu, 2011).
Scientific Research Applications
Organic Synthesis and Chemical Reactions
Research into the synthesis and reactions of related benzotrifluoride derivatives demonstrates the utility of these compounds in creating more complex chemical structures. For example, studies have focused on the phototransposition reactions of methyl-substituted benzotrifluorides, revealing the role of trifluoromethyl-substituted carbon in migratory reactions (DeCosta & Pincock, 2002). These findings are significant for understanding the reactivity and synthesis pathways of related compounds, including 2,4-Dichloro-5-methylbenzotrifluoride.
Material Science and Polymer Research
Fluorinated compounds, including those related to 2,4-Dichloro-5-methylbenzotrifluoride, have been studied for their applications in material science. The synthesis and properties of fluorinated polyimides, which are important in the creation of high-performance materials, highlight the relevance of fluorinated aromatic compounds in developing new materials with desirable thermal and chemical properties (Yang & Hsiao, 2004).
Photophysical Studies
The photophysical behavior of fluorophores and their interactions with biological molecules has been a subject of research, demonstrating the potential applications of fluorinated benzotrifluorides in biological imaging and sensing. Studies on fluorogenic molecules that bind to RNA aptamers for imaging purposes reveal the intricate balance between fluorescence efficiency and the chemical environment, suggesting the utility of fluorinated compounds in developing sensitive and selective imaging tools (Santra et al., 2019).
Safety and Hazards
Future Directions
properties
IUPAC Name |
1,5-dichloro-2-methyl-4-(trifluoromethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Cl2F3/c1-4-2-5(8(11,12)13)7(10)3-6(4)9/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IEODOJMCKLXBMU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Cl)Cl)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Cl2F3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00371641 |
Source
|
| Record name | 2,4-Dichloro-5-methylbenzotrifluoride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00371641 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Dichloro-5-methylbenzotrifluoride | |
CAS RN |
115571-61-4 |
Source
|
| Record name | 2,4-Dichloro-5-methylbenzotrifluoride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00371641 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 115571-61-4 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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